Cas no 330934-33-3 (benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate)

• Product Name: benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate
• CAS No: 330934-33-3
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5563483
• PubChem ID: 91465010
• Update Time: 2025-05-20

benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• 330934-33-3
• EN300-37398042
• benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate

• Inchi： 1S/C19H21NO5/c21-17(18(22)24-13-15-7-3-1-4-8-15)11-12-20-19(23)25-14-16-9-5-2-6-10-16/h1-10,17,21H,11-14H2,(H,20,23)/t17-/m0/s1
• InChI Key： HCUDZZYVTIQVIF-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CCNC(=O)OCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 343.14197277g/mol
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate

Professional Introduction to Benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate (CAS No. 330934-33-3)

Benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate, with the chemical identifier CAS No. 330934-33-3, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic biology. The detailed examination of its molecular architecture and pharmacological properties offers valuable insights into its utility in modern medicinal chemistry.

The molecular structure of Benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate consists of several key functional groups, including a benzyloxy carbonyl moiety and an amino group, which contribute to its reactivity and biological activity. The presence of these groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of protease inhibitors and other enzyme-targeted therapeutics.

Recent advancements in the field of chiral chemistry have highlighted the importance of enantiomerically pure compounds in pharmaceutical applications. The (2S) configuration of the amino group in this compound underscores its stereochemical specificity, which is crucial for achieving optimal pharmacological outcomes. Studies have demonstrated that enantiopure forms of such compounds often exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts.

In the realm of drug discovery, Benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate has been explored as a precursor in the synthesis of novel therapeutic agents. Its structural features make it an attractive candidate for modulating biological pathways associated with inflammation, metabolic disorders, and neurodegenerative diseases. Researchers have leveraged its reactivity to develop derivatives that target specific enzymes and receptors, paving the way for innovative treatment strategies.

The benzyloxy carbonyl group in this compound plays a pivotal role in its chemical behavior, facilitating nucleophilic substitution reactions that are essential for constructing more elaborate molecular frameworks. This functionality has been exploited in peptide coupling reactions, where it serves as an effective protecting group for amino acids during synthesis. Such applications underscore the compound's significance as a building block in medicinal chemistry.

Emerging research indicates that derivatives of Benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate exhibit promising anti-inflammatory properties. Studies have shown that certain modifications to its structure can enhance its ability to inhibit key pro-inflammatory enzymes, such as COX-2 and LOX-5. These findings align with the growing interest in developing targeted therapies that minimize systemic side effects while maximizing therapeutic efficacy.

The hydroxyl group at the 2-position of the butanoate chain contributes to the compound's solubility and bioavailability, making it a suitable candidate for oral administration. This property is particularly important in drug development, where formulation issues can significantly impact a drug's clinical success. The ability to enhance solubility while maintaining stability makes this compound a valuable asset in pharmaceutical research.

Recent computational studies have further elucidated the interactions between Benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate and biological targets at the molecular level. These studies have provided critical insights into how structural modifications can influence binding affinity and selectivity. Such knowledge is instrumental in designing next-generation drugs with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Techniques such as chiral resolution and asymmetric synthesis are employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. The methodologies developed for its production serve as benchmarks for similar processes in drug development pipelines.

In conclusion, Benzyl (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.